3-(3-Nitro-4-tetrahydro-1H-pyrrol-1-ylphenyl)acrylic acid
Overview
Description
3-(3-Nitro-4-tetrahydro-1H-pyrrol-1-ylphenyl)acrylic acid is a useful research compound. Its molecular formula is C13H14N2O4 and its molecular weight is 262.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Biodegradable Polymers : A study by Lang and Chu (2001) focused on the synthesis of biodegradable polymers incorporating nitroxyl radicals. These polymers were based on linear aliphatic polyesters, functionalized with maleic anhydride and acrylic acid, and showed potential for biological applications (Lang & Chu, 2001).
Arylsulfonylpyrroles Synthesis : Santo et al. (1998) researched the synthesis of arylsulfonylpyrroles using TosMIC and 3-Arylsulfonyl Acrylates. These compounds have potential applications in the synthesis of novel organic structures (Santo et al., 1998).
Antimicrobial Synthesis : Kimura, Yabuuchi, and Hisaki (1962) synthesized 3-(5-Nitro-2-thienvl) acrylic acid derivatives and evaluated their antibacterial activities. Such compounds are of interest in the development of new antimicrobials (Kimura, Yabuuchi, & Hisaki, 1962).
Polyelectrolyte Films Study : Jensen et al. (2004) studied the photohydrolysis of substituted benzyl esters in multilayered polyelectrolyte films, incorporating poly(acrylic acid) derivatives. This research has implications for materials science and nanotechnology (Jensen et al., 2004).
Spectroscopic Study of Acrylic Acid Derivatives : Zuccarello et al. (1982) conducted a conformational and spectroscopic study of acrylic acid derivatives. Understanding the properties of these derivatives can aid in the development of new materials and chemicals (Zuccarello et al., 1982).
Organic Dyes for Solar Cells : Qin et al. (2007) explored organic dyes with structures involving cyano acrylic acid and pyrrolidine for use in dye-sensitized solar cells. This research highlights the potential use of similar acrylic acid derivatives in renewable energy technologies (Qin et al., 2007).
Properties
IUPAC Name |
3-(3-nitro-4-pyrrolidin-1-ylphenyl)prop-2-enoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O4/c16-13(17)6-4-10-3-5-11(12(9-10)15(18)19)14-7-1-2-8-14/h3-6,9H,1-2,7-8H2,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDLTYRICBOUKIU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=C(C=C(C=C2)C=CC(=O)O)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801214345 | |
Record name | 3-[3-Nitro-4-(1-pyrrolidinyl)phenyl]-2-propenoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801214345 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
175278-41-8 | |
Record name | 3-[3-Nitro-4-(1-pyrrolidinyl)phenyl]-2-propenoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=175278-41-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-[3-Nitro-4-(1-pyrrolidinyl)phenyl]-2-propenoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801214345 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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